Cas no 74683-22-0 (Phenol, 3-(5-methyl-2-nitrophenoxy)-)

• Product name: Phenol, 3-(5-methyl-2-nitrophenoxy)-
• CAS No: 74683-22-0
• MF: C₁₃H₁₁NO₄
• MW: 245.23074
• CID: 540671
• PubChem ID: 12588694

Phenol, 3-(5-methyl-2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(5-methyl-2-nitrophenoxy)-
• 3-(5-methyl-2-nitrophenoxy)phenol
• AKOS018646534
• 74683-22-0
• DTXSID20503543

• Inchi： InChI=1S/C13H11NO4/c1-9-5-6-12(14(16)17)13(7-9)18-11-4-2-3-10(15)8-11/h2-8,15H,1H3
• InChI Key： IIDDWEXEJXGKLB-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)[N+](=O)[O-])OC2=CC=CC(=C2)O

Computed Properties

• Exact Mass: 245.06883
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 72.6